
Technical Guide: CP-10447 Microsomal
Triglyceride Transfer Protein (MTP) Inhibitor[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: CP-10447

CAS No.: 843-93-6

Cat. No.: B125419

Get Quote

Executive Summary
CP-10447 (3-(4-Bromo-2-methylphenyl)-2-methyl-4(3H)-quinazolinone) is a small-molecule

inhibitor of the microsomal triglyceride transfer protein (MTP).[1][2][3][4] Unlike later-generation

clinical candidates (e.g., lomitapide or CP-346086), CP-10447 serves primarily as a

mechanistic probe in lipid research. It is chemically derived from the sedative methaqualone

and played a pivotal role in elucidating the "pre-secretory degradation" pathway of

Apolipoprotein B (ApoB).

This guide details the physicochemical properties, mechanism of action, and validated

experimental protocols for utilizing CP-10447 to study hepatic lipoprotein assembly and

endoplasmic reticulum (ER) stress responses.

Part 1: Chemical Identity & Physicochemical
Properties
CP-10447 functions as a lipophilic blocking agent that binds to the lipid-transfer pocket of the

MTP heterodimer.
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Property Specification

IUPAC Name
3-(4-bromo-2-methylphenyl)-2-methylquinazolin-

4(3H)-one

Common Alias 4'-bromo-methaqualone

CAS Number 843-93-6

Molecular Formula C₁₆H₁₃BrN₂O

Molecular Weight 329.19 g/mol

Solubility
DMSO (>10 mM), Ethanol (Low); practically

insoluble in water

Target Microsomal Triglyceride Transfer Protein (MTP)

Primary Effect
Inhibition of ApoB lipidation; induction of ER-

associated degradation (ERAD)

Part 2: Mechanism of Action
The MTP-ApoB Axis
MTP is an ER-resident heterodimer composed of a 97-kDa unique subunit and Protein

Disulfide Isomerase (PDI).[5] Its canonical function is to transfer neutral lipids (triglycerides and

cholesteryl esters) to the nascent ApoB polypeptide chain during translation.[5][6]

CP-10447 Inhibition Mechanism[3][5][6][9][10]
Binding: CP-10447 competes for the lipid-binding domain on the MTP complex.

Blockade: It prevents the shuttling of triglycerides to the structural ApoB-100 protein.

Consequence (The "Quality Control" Check): Without adequate lipidation, the nascent ApoB

protein misfolds. The cell's quality control machinery recruits Heat Shock Protein 70 (Hsp70)

and ubiquitin ligases.

Degradation: The non-lipidated ApoB is retro-translocated from the ER lumen to the cytosol

and degraded by the 26S proteasome.
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Pathway Visualization
The following diagram illustrates the bifurcation between normal VLDL assembly and the CP-
10447-induced degradation pathway.
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Figure 1: Mechanism of CP-10447. Red pathways indicate the inhibitory cascade leading to

proteasomal degradation of ApoB.

Part 3: Comparative Pharmacology
CP-10447 is less potent than second-generation inhibitors (like Lomitapide) but is highly

specific for the degradation mechanism in hepatic cells.
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Compound
Target Potency
(IC₅₀)

Primary
Application

Clinical Status

CP-10447

~1.7 µM (MTP

Transfer)~5.0 µM

(ApoB Secretion)

In Vitro Probe: Studies

of ERAD and ApoB

degradation kinetics.

Discontinued (Tool

Compound)

CP-346086 ~2.0 nM

Preclinical: High-

potency in vivo lipid

lowering.[5]

Discontinued

Lomitapide (BMS-

201038)
~0.5 - 8.0 nM

Clinical: Treatment of

Homozygous Familial

Hypercholesterolemia

(HoFH).

FDA Approved

(Juxtapid)

Expert Insight: Researchers should choose CP-10447 when studying the mechanics of ApoB

degradation (proteasomal vs. autophagy) because its moderate potency allows for fine-tuning

of partial inhibition, whereas nanomolar inhibitors like Lomitapide often cause rapid, total

blockade leading to immediate maximal lipid droplet accumulation.

Part 4: Experimental Protocols
Protocol A: MTP Activity Assay (Fluorescence Transfer)
Objective: Quantify the inhibition of neutral lipid transfer from donor to acceptor vesicles.

Reagents:

Donor Vesicles: Phosphatidylcholine (PC) liposomes containing fluorescent neutral lipids

(e.g., NBD-TG).

Acceptor Vesicles: Unlabeled PC liposomes.

Source MTP: Partially purified bovine or human liver microsomes.

Buffer: 15 mM Tris-HCl (pH 7.4), 40 mM NaCl, 1 mM EDTA.

Workflow:
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Preparation: Solubilize CP-10447 in DMSO to create a 10 mM stock. Serial dilute to working

concentrations (0.1 µM – 100 µM).

Incubation: Mix MTP source (5–10 µg protein) with CP-10447 dilutions in buffer. Incubate for

15 minutes at 25°C.

Reaction Start: Add Donor (5 µL) and Acceptor (5 µL) vesicles.

Kinetic Read: Measure fluorescence increase (excitation 460 nm, emission 530 nm) over 30

minutes. As MTP moves NBD-TG from quenched donors to acceptors, fluorescence

increases.

Calculation:

Protocol B: HepG2 ApoB Secretion Pulse-Chase Assay
Objective: Differentiate between inhibition of protein synthesis vs. secretion/degradation.[3]

This is the gold-standard assay for CP-10447 validation.

Workflow Diagram:
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Step 1: Starvation
Incubate HepG2 in Met/Cys-free media

(1 hour)

Step 2: Pulse Labeling
Add [35S]-Methionine/Cysteine

(15-30 mins)

Step 3: Chase Phase
Replace with media containing excess cold Met/Cys

+ CP-10447 (10-50 µM)

Step 4: Immunoprecipitation
Lyse cells; Collect media.

Pull down ApoB with specific antibody.

Step 5: SDS-PAGE & Fluorography
Quantify ApoB bands.

Click to download full resolution via product page

Figure 2: Pulse-Chase workflow to assess ApoB turnover.

Detailed Steps:

Cell Culture: Grow HepG2 cells to 80% confluence in MEM + 10% FBS.

Pre-treatment: Treat cells with CP-10447 (e.g., 20 µM) or DMSO vehicle for 1 hour.

Pulse: Incubate in Methionine/Cysteine-free medium containing [³⁵S]-Met/Cys (100 µCi/mL)

for 15 minutes.

Chase: Remove pulse media. Wash with PBS. Add "Chase Medium" (MEM + 10 mM

unlabeled Met/Cys) containing CP-10447.

Time Points: Harvest media and cell lysates at 0, 30, 60, and 120 minutes.
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Analysis: Immunoprecipitate ApoB-100. Resolve on 4-15% SDS-PAGE.

Expected Result:

Control: ApoB signal decreases in lysate and increases in media over time.

CP-10447 Treated: ApoB signal disappears from lysate without appearing in media

(indicating intracellular degradation).

Part 5: Toxicology & Limitations
While effective as a tool, CP-10447 belongs to the methaqualone class.[3]

Hepatic Steatosis: Like all MTP inhibitors, CP-10447 causes accumulation of triglycerides in

the liver (fatty liver) because the lipids intended for secretion are trapped in the ER.

Off-Target Effects: Due to its micromolar potency (low affinity compared to nanomolar

inhibitors), high doses (>50 µM) may induce non-specific cytotoxicity or ER stress unrelated

to MTP.

Solubility: Ensure final DMSO concentration in cell assays is <0.1% to avoid vehicle artifacts.

References
Haghpassand, M., Wilder, D., & Moberly, J. B. (1996). Inhibition of apolipoprotein B and

triglyceride secretion in human hepatoma cells (HepG2).[3][7] Journal of Lipid Research,

37(7), 1468–1480.[3] Link

Wetterau, J. R., et al. (1997). Microsomal triglyceride transfer protein. Biochimica et

Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1345(2), 136-150. Link

Chandler, C. E., et al. (2003). CP-346086: an MTP inhibitor that lowers plasma cholesterol

and triglycerides in experimental animals and in humans.[8][9] Journal of Lipid Research,

44(10), 1887-1901. Link

Pan, M., et al. (2002). The late addition of core lipids to nascent apolipoprotein B100... is

independent of both microsomal triglyceride transfer protein activity and new triglyceride

synthesis.[10] Journal of Biological Chemistry, 277(6), 4413-4421.[10] Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b125419/docs?utm_src=pdf-body#technical-guide-cp-10447-microsomal-triglyceride-transfer-protein-mtp-inhibitor-1
https://www.benchchem.com/product/b125419/docs?utm_src=pdf-body#technical-guide-cp-10447-microsomal-triglyceride-transfer-protein-mtp-inhibitor-1
https://pubmed.ncbi.nlm.nih.gov/8827519/
https://www.benchchem.com/product/b125419/docs?utm_src=pdf-body#technical-guide-cp-10447-microsomal-triglyceride-transfer-protein-mtp-inhibitor-1
https://pubmed.ncbi.nlm.nih.gov/8827519/
https://www.cambridge.org/core/services/aop-cambridge-core/content/view/4DE6D68C3B9C3E1DD030AB26E1B6E4A4/S0007114598001263a.pdf/the-assembly-of-triacylglycerol-rich-lipoproteins-an-essential-role-for-the-microsomal-triacylglycerol-transfer-protein.pdf
https://pubmed.ncbi.nlm.nih.gov/8827519/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F8827519%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F9084501%2F
https://pmc.ncbi.nlm.nih.gov/articles/PMC2650223/
https://pubmed.ncbi.nlm.nih.gov/12837854/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F12837850%2F
https://pubmed.ncbi.nlm.nih.gov/11704664/
https://pubmed.ncbi.nlm.nih.gov/11704664/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F11704664%2F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125419?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gordon, D. A., & Jamil, H. (2000). Progress towards understanding the role of microsomal

triglyceride transfer protein in apolipoprotein-B lipoprotein assembly. Biochimica et

Biophysica Acta, 1486(1), 63-75. Link

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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